(5-(4-Methoxyphenyl)furan-2-yl)(4-(m-tolyl)piperazin-1-yl)methanethione

• IUPAC Name: [5-(4-methoxyphenyl)furan-2-yl]-[4-(3-methylphenyl)piperazin-1-yl]methanethione
• InChI: InChI=1S/C23H24N2O2S/c1-17-4-3-5-19(16-17)24-12-14-25(15-13-24)23(28)22-11-10-21(27-22)18-6-8-20(26-2)9-7-18/h3-11,16H,12-15H2,1-2H3
• InChI Key: DIRHVHUBTSYBMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C(=S)C3=CC=C(O3)C4=CC=C(C=C4)OC
• Molecular Formula: C23H24N2O2S
• Molecular Weight: 392.5 g/mol
• CAS No.: 477288-40-7

Description

(5-(4-Methoxyphenyl)furan-2-yl)(4-(m-tolyl)piperazin-1-yl)methanethione is a useful research compound. Its molecular formula is C23H24N2O2S and its molecular weight is 392.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Several studies have synthesized novel compounds, including derivatives of triazole and furan, investigating their antimicrobial properties. For example, novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and Schiff base derivatives were synthesized and showed good to moderate antimicrobial activities against various microorganisms. The synthesis involved reactions with primary amines and morpholine or methyl piperazine as amine components, highlighting the compounds' potential in antimicrobial applications (Bektaş et al., 2007). Similarly, azole derivatives starting from furan-2-carbohydrazide were prepared, and some displayed activity against tested microorganisms, further emphasizing the importance of such compounds in developing new antimicrobial agents (Başoğlu et al., 2013).

Anticancer Activity

Monofunctional platinum(II) dithiocarbamate complexes have been synthesized and characterized, showing high in vitro anticancer activity against various cancer cell lines. These complexes' design indicates a significant potential for developing new cancer therapies, illustrating the crucial role of such chemical structures in medicinal chemistry (Amir et al., 2016).

Bioactive Compound Synthesis

The reaction of 5-acetyl-6-hydroxy-4-methoxybenzo[b]furan (visnaginone) with various chemicals led to the formation of potentially bioactive compounds. This study suggests that manipulating the chemical structure of furan-based compounds can yield significant biological activities, potentially useful in drug development (Abdel Hafez et al., 2001).

Novel Derivatives for Psychiatric Disorders

A study on the design, synthesis, and pharmacological evaluation of novel derivatives indicated significant antidepressant and antianxiety activities in mice. Such findings demonstrate the potential of these compounds in treating psychiatric disorders, highlighting the importance of continuous research in this area (Kumar et al., 2017).